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Introduction

Acid Yellow 199, a monoazo acid dye, is utilized for dyeing various protein and polyamide
fibers, including nylon.[1][2] Its bright orange hue and solubility in water make it a viable
candidate for achieving vibrant and consistent coloration on nylon substrates.[1][2] The dyeing
process is predicated on the ionic interaction between the anionic sulfonate groups of the dye
and the protonated amino groups of the nylon fibers under acidic conditions. This document
provides a detailed protocol for the application of Acid Yellow 199 to nylon fibers, outlining the
dyeing mechanism, experimental procedures, and key parameters for achieving optimal
results.

Dyeing Mechanism

The dyeing of nylon fibers with Acid Yellow 199 is governed by an electrostatic attraction
mechanism. In an acidic dyebath, the amino end groups (-NH2) of the nylon polymer chain
become protonated, creating cationic sites (-NH3+). Acid Yellow 199, which possesses
anionic sulfonate groups (-SO3-), is then attracted to these positively charged sites on the fiber.
The dye molecules diffuse into the amorphous regions of the nylon fiber and form strong ionic
bonds. The overall process is influenced by several factors including pH, temperature, dye
concentration, and the presence of auxiliary chemicals.
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Experimental Protocols

This section details the necessary preparations and a step-by-step procedure for dyeing nylon
fibers with Acid Yellow 199.

Materials and Reagents
e Nylon 6 or Nylon 6,6 fibers/fabric

« Acid Yellow 199 (C.I. 14205)[2]

o Acetic Acid (Glacial)

e Anionic Leveling Agent

e Sodium Sulfate (Glauber's salt) (optional, as a leveling agent)
e Sodium Carbonate (for after-treatment)

o Non-ionic detergent

Distilled or deionized water

Equipment

e Laboratory-scale dyeing machine (e.g., shaking water bath, beaker dyer)
o Beakers and graduated cylinders

o Pipettes

e pH meter

e Stirring rods

e Heating plate with magnetic stirrer

o Spectrophotometer (for colorimetric analysis)
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 Lightfastness and washfastness testing equipment

Preparation of Solutions

» Dye Stock Solution (1% wi/v): Accurately weigh 1.0 g of Acid Yellow 199 powder and make a
paste with a small amount of cold water. Gradually add hot water (80-90°C) while stirring
until the dye is completely dissolved. Make up the final volume to 100 mL with distilled water.

o Acetic Acid Solution (10% v/v): Add 10 mL of glacial acetic acid to 90 mL of distilled water.

» Leveling Agent Solution (1% w/v): Dissolve 1.0 g of a suitable anionic leveling agent in 100
mL of warm water.

Dyeing Procedure

e Scouring: To ensure uniform dyeing, pre-wash the nylon material with a solution containing
1-2 g/L of a non-ionic detergent at 60-70°C for 20-30 minutes to remove any impurities or
finishing agents. Rinse thoroughly with hot and then cold water.

o Dye Bath Preparation: Prepare the dyebath by adding the required amount of water, leveling
agent, and acetic acid to the dyeing vessel. A typical liquor ratio (M:L) is 1:20 to 1:40 (mass
of fiber to volume of liquid).

e Dyeing Process:
o Set the dyebath temperature to 40°C.

o Add the calculated amount of the Acid Yellow 199 stock solution to the dyebath and stir
well.

o Immerse the pre-wetted nylon fibers into the dyebath.
o Gradually raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

o Maintain the dyeing temperature at 90-100°C for 30-60 minutes, with continuous agitation
to ensure even dyeing.

o After the dyeing time has elapsed, allow the dyebath to cool down gradually to 60-70°C.
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e Rinsing and After-treatment:

o

Remove the dyed nylon from the bath and rinse with warm water, followed by a cold water
rinse until the water runs clear.

o To improve wet fastness, an after-treatment with a cationic fixing agent can be performed
according to the manufacturer's instructions.

o Alternatively, a neutralization step with a 1-2 g/L sodium carbonate solution can be carried
out.

o Finally, rinse the dyed fibers thoroughly with cold water and air dry.

Data Presentation

The following tables summarize the key quantitative data for the dyeing protocol of nylon fibers
with acid dyes, including specific information for Acid Yellow 199 where available.

Recommended
Parameter Reference
Value/Range

0.5 - 4.0% (on weight of fiber,

Dye Concentration
o.w.f)

Liquor Ratio (M:L) 1:20 - 1:40

H 4.0 - 6.0 (Adjusted with Acetic
p

Acid)
Leveling Agent 0.5-1.0g/L
Temperature 90 - 100°C
Time 30 - 60 minutes
Chemical Typical Concentration
Acetic Acid 1-3%
Sodium Sulfate 5 - 20 g/L (optional)
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Table 1: Recommended Dyeing Parameters for Acid Dyes on Nylon.

Fastness Property ISO Test Method Rating (1-5) Reference
Light Fastness ISO 105-B02 6-7
Washing Fastness
. ISO 105-C06 4-5
(Staining)
Washing Fastness
, ISO 105-C06 5
(Fading)
Perspiration Fastness  1SO 105-E04 4-5

Table 2: Reported Colorfastness of Acid Yellow 199 on Nylon. (Note: Ratings are on a scale of

1to 5, where 5 is excellent.)
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Caption: Mechanism of Acid Yellow 199 binding to nylon fibers.

Experimental Workflow
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Caption: Experimental workflow for dyeing nylon with Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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